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Compound of Interest

Compound Name: Almurtide

Cat. No.: B1665251

Important Notice: A specific Safety Data Sheet (SDS) for Almurtide (CAS Number: 61136-12-
7), also known as nor-MDP, could not be located despite a comprehensive search of available
safety and chemical databases. The information provided herein is based on general laboratory
safety principles for handling novel or uncharacterized chemical compounds and should be
used as a guideline in the absence of substance-specific data. All laboratory personnel must
exercise caution and adhere to institutional and national safety regulations.

Almurtide is a derivative of muramyl dipeptide and is investigated for its anti-inflammatory and
anti-tumor properties. As the toxicological properties of Almurtide have not been fully
investigated, it is imperative to handle this compound with the utmost care, assuming it to be
potentially hazardous.

Personal Protective Equipment (PPE)

Given the unknown hazard profile of Almurtide, a comprehensive approach to personal
protective equipment is essential to minimize exposure.
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PPE Category Recommended Equipment  Rationale

) Protects against splashes,
] Chemical safety goggles or a )
Eye Protection ) aerosols, and airborne
face shield ]
particles.

_ _ Prevents skin contact. Gloves
) Chemical-resistant gloves )
Hand Protection o should be inspected before
(e.g., Nitrile)
use and changed frequently.

) Protects against spills and
] Laboratory coat or chemical- o
Body Protection ] contamination of personal
resistant apron _
clothing.

Minimizes inhalation exposure.
If work outside a fume hood is
) ) Use in a certified chemical unavoidable, a NIOSH-
Respiratory Protection ]
fume hood approved respirator may be
necessary based on a risk

assessment.

Operational Plan: Safe Handling and Storage

Engineering Controls:

» All work with solid or dissolved Almurtide should be conducted in a well-ventilated
laboratory, preferably within a certified chemical fume hood to control airborne exposure.

¢ An eyewash station and safety shower must be readily accessible in the immediate work
area.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

e Weighing: If handling a powdered form, weigh the compound in a fume hood or a ventilated
balance enclosure to prevent inhalation of dust.
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 Dissolving: When preparing solutions, add the solvent to the Almurtide powder slowly to
avoid splashing.

» General Use: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in the laboratory.

Storage:
o Store Almurtide in a tightly sealed, clearly labeled container.
o Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Emergency and Disposal Plan

Emergency Procedures:
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Emergency Situation Immediate Action

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Remove contaminated clothing and wash the
) affected area thoroughly with soap and water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation develops.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation . e . .

stopped, begin artificial respiration. Seek

immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
_ vermiculite, sand) and place in a sealed
spil container for disposal. For large spills, contact
your institution's environmental health and

safety department.

Disposal Plan:

o All waste containing Almurtide, including contaminated lab supplies (e.g., gloves, pipette
tips, absorbent paper), must be considered hazardous waste.

o Collect all waste in clearly labeled, sealed containers.

» Dispose of the waste in accordance with all local, state, and federal regulations. Contact
your institution's environmental health and safety office for specific disposal procedures.

Experimental Workflow for Safe Handling of
Almurtide
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Safe Handling Workflow for Almurtide
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Caption: Workflow for the safe handling of Almurtide from preparation to disposal.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidance for Almurtide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665251#personal-protective-equipment-for-
handling-almurtide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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